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Compound of Interest

Compound Name: BI-0115

Cat. No.: B10821675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols regarding the storage and

stability of BI-0115, a selective small molecule inhibitor of the lectin-like oxidized low-density

lipoprotein receptor-1 (LOX-1). Adherence to these guidelines is crucial for ensuring the

compound's integrity and obtaining reliable and reproducible experimental results.

Introduction
BI-0115 is a valuable research tool for studying the role of LOX-1 in various pathological

processes, including cardiovascular diseases.[1][2] As with any bioactive small molecule, its

stability is paramount. This document summarizes the recommended storage conditions,

stability profile, and provides a general protocol for assessing its stability.

Physicochemical Properties
A brief overview of the physicochemical properties of BI-0115 is provided in the table below.
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Property Value Reference

Molecular Formula C₁₅H₁₄ClN₃O [1]

Molecular Weight 287.75 g/mol [1]

Appearance Solid powder [1]

Purity >98% [1]

Solubility
Soluble in DMSO. Moderate

solubility at pH 7.
[1][2]

Recommended Storage Conditions
Proper storage is critical to maintain the quality and shelf life of BI-0115. The following

conditions are recommended based on manufacturer guidelines.

Solid Compound
Condition Temperature Duration Notes

Short-term Storage 0 - 4 °C Days to weeks

Keep dry and

protected from light.[1]

[3]

Long-term Storage -20 °C Months to years

Keep dry and

protected from light.[1]

[3] A shelf life of over

3 years is suggested if

stored properly.[1]

Shipping Ambient Temperature A few weeks

The compound is

considered stable for

the duration of

ordinary shipping and

customs procedures.

[1][3]
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It is recommended to prepare a concentrated stock solution in a suitable solvent, such as

DMSO.[1] Aliquoting the stock solution is advised to prevent repeated freeze-thaw cycles.[4]

Condition Temperature Duration Notes

Short-term Storage 0 - 4 °C Days to weeks [3]

Long-term Storage -20 °C Months

[3] One supplier

suggests storage at

-20°C for up to 1

month and at -80°C

for up to 6 months.[4]

Stability Profile
General Stability
BI-0115 is a stable compound when stored under the recommended conditions.[1][3]

Microsomal Stability
The stability of BI-0115 in human, rat, and mouse liver microsomes has been characterized as

"not optimal," which qualifies the compound primarily as a tool for in vitro studies.[2]

Experimental Protocols
The following sections provide generalized protocols for preparing BI-0115 solutions and

assessing its stability.

Protocol for Preparation of Stock Solution
Objective: To prepare a concentrated stock solution of BI-0115 for experimental use.

Materials:

BI-0115 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Equilibration: Allow the vial of solid BI-0115 to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of BI-0115 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., 10 mM).

Dissolution: Vortex the solution until the BI-0115 is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, tightly

sealed tubes.

Storage: Store the aliquots at -20°C or -80°C for long-term storage. For immediate or short-

term use, an aliquot can be stored at 4°C for a few days.

Protocol: General Stability-Indicating HPLC Method
Objective: To outline a general High-Performance Liquid Chromatography (HPLC) method to

assess the stability of BI-0115 and separate it from potential degradation products. This

protocol is a general guideline and should be optimized for the specific equipment and

conditions used.

Workflow for Stability Testing:
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Sample Preparation

HPLC Analysis

Data Interpretation

Prepare BI-0115 Stock Solution

Expose Aliquots to Stress Conditions
(e.g., Heat, Light, Acid, Base, Oxidation) Inject Stressed and Control SamplesDevelop & Validate

Stability-Indicating HPLC Method

Analyze Chromatograms for
Degradation Peaks

Quantify BI-0115 Peak Area
and Degradant Peaks

Calculate % Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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